Adamantane-1-carboxamidine
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Overview
Description
Adamantane-1-carboxamidine is a derivative of adamantane, which is the simplest diamondoid . It is a white solid and the simplest carboxylic acid derivative of adamantane . The empirical formula of this compound is C11H18N2O .
Synthesis Analysis
This compound can be synthesized by carboxylation of adamantane . The synthesis of adamantane derivatives has been a subject of extensive research, with the incorporation of adamantane fragments in pharmaceuticals improving the lipophilicity and stability of drugs .Molecular Structure Analysis
The molecular structure of this compound is notable for its adamantane core. Adamantane is a tricyclic cage compound of C10H16 formula . The solid-state structural analysis of adamantane derivatives has been studied extensively .Chemical Reactions Analysis
Adamantane, the core structure of this compound, is known for its high reactivity. It undergoes an ultrafast internal conversion to the ground state after excitation with near-infrared–ultraviolet photons, which can be followed by a fast fragmentation, predominantly H loss .Physical and Chemical Properties Analysis
This compound has a molecular weight of 194.27 . It is a derivative of adamantane, which is a white solid with a camphor-like odor .Mechanism of Action
Safety and Hazards
Future Directions
Adamantane derivatives have found practical application as drugs, polymeric materials, and thermally stable lubricants . There is potential for the repurposing of adamantane antivirals for COVID-19 . The concept of adamantane as an anchor in the lipid bilayer of liposomes has promising applications in the field of targeted drug delivery and surface recognition .
Properties
IUPAC Name |
adamantane-1-carboximidamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N2/c12-10(13)11-4-7-1-8(5-11)3-9(2-7)6-11/h7-9H,1-6H2,(H3,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMSZZMYJNYFCNL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)C(=N)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60369408 |
Source
|
Record name | Adamantane-1-carboxamidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60369408 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
173601-35-9 |
Source
|
Record name | Adamantane-1-carboxamidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60369408 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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